Cas no 2091587-98-1 (1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2091587-98-1
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 4636960
• PubChem ID: 131455630
• Update Time: 2025-05-28

1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoro-
• 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H9F3O/c1-6(2)3-4(6)5(11)7(8,9)10/h4H,3H2,1-2H3
• InChI Key： FPGKEYDJRZDRGU-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC1(C)C)C(F)(F)F

Additional information on 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-(2,2-Dimethylcyclopropyl)-2,2,2-Trifluoroethan-1-one (CAS: 2091587-98-1)

The compound 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one (CAS: 2091587-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug development due to their enhanced metabolic stability and bioavailability. The presence of the trifluoroethyl group in 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one contributes to its lipophilicity, which is a critical factor in optimizing drug-receptor interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the synthesis of cyclopropane-containing inhibitors targeting cytochrome P450 enzymes. These enzymes play a pivotal role in drug metabolism, and their modulation can significantly impact the efficacy and safety of therapeutic agents. The study reported that derivatives of 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one exhibited potent inhibitory activity against CYP3A4, a major drug-metabolizing enzyme.

Another notable application of this compound is in the development of agrochemicals. A 2022 paper in Pest Management Science detailed its use as a precursor for synthesizing novel insecticides with improved environmental profiles. The dimethylcyclopropyl moiety was found to enhance the stability of the resulting compounds under field conditions, while the trifluoroethyl group contributed to their insecticidal potency.

Ongoing research is also exploring the compound's potential in oncology. Preliminary data from a 2023 preclinical study suggest that it may serve as a scaffold for developing small-molecule inhibitors of protein-protein interactions involved in cancer cell proliferation. The unique steric and electronic properties of the molecule make it a promising candidate for targeting traditionally "undruggable" oncogenic pathways.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one. A 2023 patent application disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant given the growing demand for sustainable chemical manufacturing practices in the pharmaceutical industry.

In conclusion, 1-(2,2-dimethylcyclopropyl)-2,2,2-trifluoroethan-1-one represents a versatile building block with applications spanning medicinal chemistry, agrochemical development, and beyond. Its unique structural features continue to inspire innovative research across multiple disciplines. Future studies will likely explore its potential in additional therapeutic areas and further refine synthetic methodologies to meet industrial-scale demands.